Cas no 2137627-46-2 (1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-3,3,5,5-tetramethylcyclohexane-1-carboxylic acid)

• Product Name: 1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-3,3,5,5-tetramethylcyclohexane-1-carboxylic acid
• CAS No: 2137627-46-2
• MF: C₂₇H₃₃NO₄
• MW: 435.555227994919
• CID: 6273590
• PubChem ID: 165479010
• Update Time: 2025-09-17

1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-3,3,5,5-tetramethylcyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-3,3,5,5-tetramethylcyclohexane-1-carboxylic acid
• 1-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-3,3,5,5-tetramethylcyclohexane-1-carboxylic acid
• 2137627-46-2
• EN300-1083713

• Inchi： 1S/C27H33NO4/c1-25(2)14-26(3,4)16-27(15-25,23(29)30)17-28-24(31)32-13-22-20-11-7-5-9-18(20)19-10-6-8-12-21(19)22/h5-12,22H,13-17H2,1-4H3,(H,28,31)(H,29,30)
• InChI Key： MCMKTLTZHMDQNX-UHFFFAOYSA-N
• SMILES： OC(C1(CNC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)CC(C)(C)CC(C)(C)C1)=O

Computed Properties

• Exact Mass: 435.24095853g/mol
• Monoisotopic Mass: 435.24095853g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 32
• Rotatable Bond Count: 6
• Complexity: 676
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.8
• Topological Polar Surface Area: 75.6Ų

Additional information on 1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-3,3,5,5-tetramethylcyclohexane-1-carboxylic acid

Introduction to 1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-3,3,5,5-tetramethylcyclohexane-1-carboxylic acid (CAS No. 2137627-46-2)

1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-3,3,5,5-tetramethylcyclohexane-1-carboxylic acid, identified by its CAS number 2137627-46-2, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a fluorenyl moiety linked via a methoxycarbonyl group to an amino-substituted tetramethylcyclohexane backbone. The unique combination of these structural elements imparts distinct chemical and biological properties, making it a subject of extensive research and development.

The fluorenyl group, a prominent feature in this molecule, is widely recognized for its stability and fluorescence properties. These characteristics have made fluorene derivatives valuable in various applications, including optoelectronic materials and biological probes. In the context of pharmaceuticals, the presence of the fluorenylmethoxycarbonyl (Fmoc) protecting group is particularly noteworthy. Fmoc chemistry is extensively employed in peptide synthesis due to its high yield and stability under mild conditions. The incorporation of an Fmoc-amino group in this compound suggests potential applications in the synthesis of peptide mimetics or as an intermediate in the development of more complex biomolecules.

The tetramethylcyclohexane moiety serves as a steric shield, enhancing the compound's solubility and metabolic stability. This structural feature is particularly relevant in drug design, where minimizing interactions with biological targets while maintaining pharmacological activity is crucial. The compound's overall architecture suggests that it may exhibit favorable pharmacokinetic properties, such as reduced clearance rates and prolonged half-life, which are desirable traits for therapeutic agents.

Recent advancements in computational chemistry have enabled more accurate predictions of molecular interactions, providing researchers with powerful tools to explore the potential biological activity of novel compounds. The 1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-3,3,5,5-tetramethylcyclohexane-1-carboxylic acid (CAS No. 2137627-46-2) has been subjected to virtual screening against various protein targets to identify potential therapeutic applications. Initial simulations indicate that this compound may interact with enzymes involved in inflammatory pathways, suggesting its utility in the development of anti-inflammatory agents.

In parallel, experimental studies have begun to elucidate the pharmacological profile of this compound. Preliminary pharmacokinetic studies have demonstrated that it exhibits moderate bioavailability when administered orally. Additionally, preliminary toxicology assessments have shown no significant adverse effects at tested doses, paving the way for further clinical investigation.

The synthesis of 1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-3,3,5,5-tetramethylcyclohexane-1-carboxylic acid (CAS No. 2137627-46-2) presents a formidable challenge due to its complex structure. However, recent innovations in synthetic methodologies have streamlined the process considerably. Advances in transition metal-catalyzed reactions have enabled more efficient coupling steps between the fluorenylmethoxycarbonyl and tetramethylcyclohexane units. These improvements not only enhance yield but also reduce the number of purification steps required.

The role of this compound in drug discovery extends beyond its potential as an active pharmaceutical ingredient (API). It serves as a versatile building block for more complex molecules through derivatization reactions. For instance, introducing additional functional groups at the amino or carboxylic acid positions can yield novel analogs with enhanced binding affinity or altered pharmacokinetic profiles.

One particularly exciting application lies in the field of targeted therapy. The unique structural features of 1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-3,3,5,5-tetramethylcyclohexane-1-carboxylic acid (CAS No. 2137627-46-2) make it an ideal candidate for conjugation with imaging agents or therapeutic moieties designed for specific disease states. Such conjugates could revolutionize precision medicine by enabling highly selective treatment while minimizing off-target effects.

The growing interest in 1-((9H-fluoren)-9 -yl)methoxycarbonyl(amino)methyl)-3 ,3 ,5 ,5 -tetramethylcyclohexanecarboxylic acid (CAS No .2137627 -46 -2) has also spurred research into its role as a scaffold for drug discovery programs . By systematically modifying its core structure , researchers aim to identify derivatives with improved efficacy , reduced toxicity , and enhanced patient compliance . Collaborative efforts between academic institutions and pharmaceutical companies are accelerating these efforts , leveraging cutting-edge technologies such as high-throughput screening and artificial intelligence-driven drug design platforms . p > < p > The future prospects for {(( 9 H -fluoren - 9 - ylm eth ox ycarb on y l ) am ine ) m eth y l ) } - 3 , 3 , 5 , 5 - t et ram eth ylc yclo hex an e - 1 - car box ylic ac id ( C A S N o . 21 37627 -4 6 -2 ) are bright , with ongoing studies exploring its potential applications across multiple therapeutic areas . As our understanding of molecular interactions deepens , so too does our ability to harness this compound's unique properties for therapeutic benefit . Whether through direct use as an API or as part of a larger drug development strategy , {(( 9 H -fluoren ) } - { m eth ox ycarb on y l ) am ine ) m eth y l ) } } } } } } } } }}}}}}}- { t e t ram eth ylc yclo hex an e car box ylic ac id ( C A S N o .21 37627 ) will undoubtedly play a significant role in shaping the future landscape of medicinal chemistry . p >